Cas no 4895-98-1 (2-amino-2-(4-chlorophenyl)propanoic acid)

• Product Name: 2-amino-2-(4-chlorophenyl)propanoic acid
• CAS No: 4895-98-1
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD02662599
• CID: 3111693
• PubChem ID: 3847762
• Update Time: 2025-04-23

2-amino-2-(4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-chlorophenyl)propanoic acid
• NSC-41966
• (RS)-2-amino-2-(4-chloro-phenyl)-propionic acid
• STL220112
• NSC41966
• AKOS016338806
• 6303-34-0
• FQTSAWDHVYIQAC-UHFFFAOYSA-N
• 2-amino-2-(4-chlorophenyl)propanoicAcid
• SCHEMBL3619037
• AS-44050
• EN300-43471
• 4895-98-1
• MFCD02662599
• AKOS000189628
• DTXSID40397264
• Z317024852

• MDL： MFCD02662599
• Inchi： 1S/C9H10ClNO2/c1-9(11,8(12)13)6-2-4-7(10)5-3-6/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： FQTSAWDHVYIQAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)(C)N

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-(4-chlorophenyl)propanoic acid

2-Amino-2-(4-chlorophenyl)propanoic Acid: A Comprehensive Guide to Properties, Applications, and Market Trends

2-Amino-2-(4-chlorophenyl)propanoic acid (CAS No. 4895-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chlorophenyl-substituted amino acid derivative exhibits unique structural features that make it valuable for various scientific applications. With the molecular formula C₉H₁₀ClNO₂, this compound belongs to the class of non-proteinogenic amino acids, meaning it doesn't occur naturally in standard protein biosynthesis.

The compound's distinctive molecular structure features a central carbon atom bonded to an amino group (-NH₂), a carboxyl group (-COOH), a methyl group (-CH₃), and a 4-chlorophenyl ring. This particular arrangement contributes to its chirality, with potential applications in asymmetric synthesis. Researchers are particularly interested in how the chlorine substituent affects the compound's electronic properties and biological activity, making it a subject of ongoing investigation in medicinal chemistry.

In pharmaceutical research, 2-amino-2-(4-chlorophenyl)propanoic acid serves as a crucial building block for drug development. Its structural similarity to natural amino acids allows it to interact with biological systems while providing modified properties through the chlorophenyl moiety. Recent studies have explored its potential as a precursor for neurologically active compounds, with particular interest in its possible role in developing treatments for neurodegenerative conditions—a hot topic in current medical research.

The synthesis of CAS 4895-98-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing demand for environmentally friendly production methods in the chemical industry. This aligns with current trends in sustainable chemistry and the pharmaceutical industry's push toward greener synthesis pathways.

Analytical characterization of 2-amino-2-(4-chlorophenyl)propanoic acid employs advanced techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for verifying the compound's identity and purity, especially when used in pharmaceutical applications. The analytical data also helps researchers understand the compound's structure-activity relationships, a key consideration in drug design.

Market demand for specialty amino acids like 4895-98-1 has been steadily increasing, driven by growth in the pharmaceutical and biotechnology sectors. The compound's unique properties make it valuable for peptide modification and drug discovery programs. Current market analysis suggests particular interest from companies working on CNS-targeted therapies and precision medicine approaches.

Storage and handling of 2-amino-2-(4-chlorophenyl)propanoic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance.

Recent scientific literature highlights innovative applications of chlorophenyl amino acid derivatives in material science, particularly in the development of functional polymers and smart materials. The 4-chlorophenyl group in CAS 4895-98-1 may contribute to interesting electronic properties in polymeric systems, opening new research avenues in materials chemistry.

Quality control standards for 2-amino-2-(4-chlorophenyl)propanoic acid have become increasingly stringent, especially for pharmaceutical-grade material. Suppliers now typically provide comprehensive certificates of analysis detailing purity levels, impurity profiles, and analytical methods. This reflects the growing importance of quality assurance in fine chemical supply chains.

The future research directions for 4895-98-1 include exploring its potential in bioconjugation chemistry and as a scaffold for targeted drug delivery systems. With the rise of personalized medicine and biologics, modified amino acids like this compound are gaining attention for their ability to create precisely engineered therapeutic molecules.

For researchers considering working with 2-amino-2-(4-chlorophenyl)propanoic acid, it's important to consult recent literature on its solubility characteristics and reactivity patterns. The compound's behavior can vary significantly depending on pH and solvent systems, which is crucial information for experimental design. These practical considerations are frequently searched topics among synthetic chemists and pharmaceutical researchers.

In conclusion, 2-amino-2-(4-chlorophenyl)propanoic acid (CAS No. 4895-98-1) represents an important tool in modern chemical research and drug development. Its unique structural features and versatile applications continue to make it a compound of interest across multiple scientific disciplines. As research progresses, we can anticipate new discoveries about its potential uses and novel derivatives that may emerge from this chemically versatile building block.